Cas no 2680684-71-1 (2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2680684-71-1
• MF: C₁₀H₁₁F₃N₄O₃
• MW: 292.214552164078
• CID: 5631949
• PubChem ID: 165938502
• Update Time: 2025-06-08

2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288637
• 2680684-71-1
• 2-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-2H-1,2,3-triazole-4-carboxylic acid
• 2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-2H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H11F3N4O3/c11-10(12,13)9(20)16-3-1-6(2-4-16)17-14-5-7(15-17)8(18)19/h5-6H,1-4H2,(H,18,19)
• InChI Key： TXPSAKAYNQYZGG-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)N1N=CC(C(=O)O)=N1)=O)(F)F

Computed Properties

• Exact Mass: 292.07832471g/mol
• Monoisotopic Mass: 292.07832471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.3Ų

Additional information on 2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-2H-1,2,3-triazole-4-carboxylic acid

Introduction to 2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-2H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680684-71-1)

2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-2H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2680684-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural framework of this compound integrates several key functional groups that contribute to its unique chemical and biological properties. The presence of a piperidine ring at the 4-position and a triazole moiety at the 2-position forms the core structure, which is further modified by an acetyl group attached to the piperidine ring. The trifluoroacetyl substituent introduces fluorine atoms into the molecule, which are known to enhance metabolic stability and binding affinity in drug candidates.

The trifluoroacetyl group is particularly noteworthy due to its ability to increase the lipophilicity of the molecule, facilitating better cell membrane penetration. This characteristic is often exploited in drug design to improve bioavailability. Additionally, the triazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Its incorporation into this compound suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in heterocyclic compounds like triazoles for their diverse pharmacological effects. Studies have demonstrated that triazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural features in 2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-2H-1,2,3-triazole-4-carboxylic acid positions it as a versatile scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The piperidine ring, a common motif in many approved drugs, contributes to favorable pharmacokinetic properties such as solubility and metabolic stability. The strategic placement of the trifluoroacetyl group enhances the molecule's interaction with biological targets while maintaining structural integrity under physiological conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic fate of such compounds with greater accuracy. Molecular docking studies have shown that derivatives of this compound may interact with proteins involved in critical biological pathways. For instance, preliminary simulations suggest potential binding to enzymes implicated in cancer progression and inflammation.

The synthesis of 2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-2H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoroacetyl group necessitates specialized reagents and techniques to ensure high yield and purity. Researchers have explored various synthetic routes to optimize this process, leveraging advances in green chemistry principles to minimize waste and improve efficiency.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their enhanced pharmacological properties. Fluorine atoms can modulate electronic effects, lipophilicity, and metabolic stability—key factors in drug design. The presence of three fluorine atoms in the trifluoroacetyl group makes this compound particularly interesting for further exploration.

Investigations into the biological activity of this compound have revealed promising results in preclinical studies. In vitro assays have indicated potential effects on pathways relevant to neurological disorders and metabolic diseases. While these findings are preliminary, they underscore the importance of continued research into this class of molecules.

The development of new drugs often involves iterative optimization based on structural modifications. Researchers are exploring ways to fine-tune the properties of 2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-2H-1,2,3-triazole-4-carboxylic acid by introducing additional functional groups or altering substituents on the piperidine or triazole rings. Such modifications aim to enhance potency while minimizing side effects.

The role of computational modeling in drug discovery cannot be overstated. Advanced algorithms allow researchers to predict how small changes in molecular structure will affect biological activity. These tools are particularly valuable for designing compounds like this one with complex scaffolds.

The future prospects for 2680684-71-1 are exciting given its unique structural features and potential therapeutic applications. As research progresses, it may emerge as a lead compound for further development or as part of a larger family of related molecules with enhanced properties.